Cas no 87766-32-3 (2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-)

2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)- structure
87766-32-3 structure
Product Name:2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
CAS No:87766-32-3
MF:C12H14N2O2
MW:218.251762866974
CID:721536
PubChem ID:137348
Update Time:2025-04-19

2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarboxamide,5-oxo-N-(phenylmethyl)-, (2S)-
    • pyroglutamylbenzylamide
    • CHEMBL4633140
    • 87766-32-3
    • MDCKMKIRZIXFCH-JTQLQIEISA-N
    • SCHEMBL1162698
    • N-benzyl-5-oxo-L-prolinamide
    • 2-Pyrrolidinecarboxamide, 5-oxo-N-(phenylmethyl)-, (S)-
    • Pyroglutamyl benzylamide
    • DTXSID60236621
    • Inchi: 1S/C12H14N2O2/c15-11-7-6-10(14-11)12(16)13-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,16)(H,14,15)/t10-/m0/s1
    • InChI Key: MDCKMKIRZIXFCH-JTQLQIEISA-N
    • SMILES: O=C1CC[C@@H](C(NCC2C=CC=CC=2)=O)N1

Computed Properties

  • Exact Mass: 218.105528
  • Monoisotopic Mass: 218.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.199
  • Boiling Point: 555°C at 760 mmHg
  • Flash Point: 244.6°C
  • Refractive Index: 1.564
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